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Compound of Interest

Ethyl 5-cyano-6-methylpyridine-3-
Compound Name:
carboxylate

Cat. No.: B022415

The pyridine ring is a fundamental scaffold in the realm of bioactive compounds and functional
materials. Its presence in numerous pharmaceuticals highlights its importance as a privileged
structure in drug discovery. Pyridine derivatives are known to exhibit a wide array of biological
activities, including antihypertensive, antimicrobial, anti-inflammatory, and anticonvulsant
properties[1]. The strategic functionalization of the pyridine core allows for the fine-tuning of
steric, electronic, and pharmacokinetic properties, making it an ideal starting point for
developing novel therapeutic agents.

Ethyl 5-cyano-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate, in particular, is a highly
functionalized pyridine derivative that serves as a versatile intermediate. The presence of a
cyano group, an ester, a methyl group, and a pyridone tautomer offers multiple reactive
handles for chemical modification. This allows for the construction of complex molecular
architectures, including fused heterocyclic systems like pyranopyridines, which have shown
potential as antihypertensive agents and K+ channel activators. This guide will explore the
synthesis and utility of this key intermediate, providing the technical insights necessary for its
effective application in research and development.

Compound Identification and Physicochemical
Properties

Precise identification is critical for any chemical entity. The title compound, often referred to by
its tautomeric name Ethyl 5-cyano-2-hydroxy-6-methylnicotinate, is cataloged under a specific
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CAS number, ensuring unambiguous reference in research and commerce.

Diagram 1: Chemical Structure of Ethyl 5-cyano-6-
methyl-2-oxo0-1H-pyridine-3-carboxylate
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Starting Materials:
- Ethyl Acetoacetate
- Malononitrile
- Base (e.g., Triethylamine)
- Amine Source (e.g., DMFDMA)

Combine & Warm

Step 1: In-situ Formation of Enaminone
React Ethyl Acetoacetate with DMFDMA.
Temp: 40-45°C

Cool, then add reagents

Step 2: Nucleophilic Addition
Add Malononitrile and Triethylamine.
Exothermic; control temperature (25-35°C).

Spontaneous reaction

Step 3: Cyclization & Dehydration
The intermediate cyclizes to form the dihydropyridine ring.

Aromatization driver

Step 4: Tautomerization
The dihydropyridine tautomerizes to the stable pyridone form.

(= )

Maximize insolubility

Step 5: Isolation
Cool mixture to 0-5°C to induce precipitation.

Physical separation

Step 6: Purification
Filter the solid product.
Wash with cold ethanol to remove impurities.

Yields pure compound

Final Product:

Ethyl 5-cyano-6-methyl-2-oxo-
1,2-dihydropyridine-3-carboxylate

Click to download full resolution via product page

Caption: Step-by-step workflow for the one-pot synthesis.
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Detailed Experimental Protocol (Representative)

The following protocol is a synthesized representation based on common procedures for
analogous compounds.[2]

o Reaction Setup: To a stirred mixture of ethyl acetoacetate (1.0 equiv) in ethanol, add N,N-
dimethylformamide dimethylacetal (DMFDMA) (1.03 equiv).

e Enaminone Formation: Warm the mixture to an internal temperature of 41-43 °C and
maintain for 5-6 hours, or until reaction completion is confirmed by GC or TLC analysis
(monitoring the consumption of ethyl acetoacetate).[2]

o Cyclization: Cool the reaction mixture to 20-25 °C. Add triethylamine (0.1 equiv) as a
catalyst.

» Addition of Nucleophile: Slowly add a solution of malononitrile (1.1 equiv) in ethanol,
ensuring the internal temperature is maintained between 25 and 36 °C. This step is often
exothermic and requires careful monitoring.

» Precipitation: After the addition is complete, cool the mixture to 0-5 °C and stir for at least 1
hour to ensure complete precipitation of the product.[2]

« |solation and Purification: Isolate the precipitated solid by vacuum filtration. Wash the filter
cake with cold ethanol to remove unreacted starting materials and soluble impurities. The
product can be further purified by recrystallization if necessary.

Applications in Research and Drug Development

The highly functionalized nature of Ethyl 5-cyano-6-methyl-2-oxo-1,2-dihydropyridine-3-
carboxylate makes it an exceptionally valuable platform for chemical diversification. It serves as
a key intermediate in the synthesis of a wide range of bioactive molecules and materials.[3]

e Pharmaceutical Development: The compound is a precursor for synthesizing more complex
heterocyclic systems. For example, the pyridone ring can be further functionalized to create
libraries of compounds for screening against various biological targets. It is a building block
for molecules targeting neurological disorders and for developing anti-inflammatory agents.
[3] The cyano and ester groups can be hydrolyzed, reduced, or transformed into other
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functional groups, providing access to amides, carboxylic acids, and amines, which are
crucial for modulating drug-receptor interactions.

o Fused Heterocyclic Systems: It is used in the synthesis of pyranopyridines, which are noted
for their potential antihnypertensive activity. The inherent reactivity of the pyridone system
allows for annulation reactions, where additional rings are fused onto the pyridine core to
create novel scaffolds.

o Agrochemicals and Materials Science: The pyridine scaffold is also important in
agrochemistry. This compound can be used to formulate new pesticides and herbicides.[3] In
materials science, its structure is being explored for creating novel polymers and coatings.[3]

Diagram 3: Role as a Scaffold for Chemical
Diversification

(Ethyl 5-cyano-6-methylpyridine-3-carboxylatq
kEster Cyano Group Pyridone Ring)

Annulate Transform Functionalize

Amides / Acids Fused Systems Amines Ring N-Alkylation
(via Ester Hydrolysis) (e.g., Pyranopyridines) (via Cyano Reduction) (Pyridone Nitrogen)

Click to download full resolution via product page

Caption: Diversification pathways from the core molecule.

Safety, Handling, and Storage

Working with any chemical intermediate requires adherence to strict safety protocols. While a
specific Safety Data Sheet (SDS) for CAS 75894-42-7 is not readily available in the search
results, data for structurally similar pyridine carbonitriles provides essential guidance.[4][5]

Table 2: GHS Hazard and Precautionary Information (Representative)
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Category Statement Source

H302: Harmful if
swallowed.H312: Harmful
in contact with skin.H315:
Causes skin

Hazard Statements irritation.H319: Causes [5]
serious eye irritation.H332:
Harmful if inhaled.H335:
May cause respiratory
irritation.

Signal Word Warning

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P264: Wash skin thoroughly

] ] after handling.P271: Use only

Precautionary - Prevention ] ] [4]

outdoors or in a well-ventilated
area.P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.P305 + P351 + P338: IF

IN EYES: Rinse cautiously with
Precautionary - Response water for several m|nute§. 4]

Remove contact lenses, if

present and easy to do.

Continue rinsing.P312: Call a

POISON CENTER or doctor if

you feel unwell.

P403 + P233: Store in a well-
Precautionary - Storage ventilated place. Keep [4]

container tightly closed.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC425920010&productDescription=2-CYANO-6-METHYLPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL19456&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL19456&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL19456&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

| Precautionary - Disposal | P501: Dispose of contents/container to an approved waste disposal
plant. | [4]|

Handling and Storage Recommendations

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood to minimize inhalation exposure.[6]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles (EN
166), chemical-resistant gloves, and a lab coat.[4][5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]
Recommended storage temperature is often between 0-8 °C to ensure long-term stability.[3]

e Incompatibilities: Keep away from strong oxidizing agents and strong acids.[5]

Conclusion

Ethyl 5-cyano-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate is more than just a chemical
compound; it is a versatile tool for innovation in science. Its robust synthesis via multi-
component reactions and the presence of multiple reactive sites make it an invaluable
intermediate for medicinal chemists and material scientists. By understanding its properties,
synthesis, and potential applications as outlined in this guide, researchers are well-equipped to
unlock new discoveries and develop novel molecules with significant therapeutic or industrial
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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